Cas no 1251351-08-2 (4-bromo-N-ethyl-3-fluorobenzamide)

• Product Name: 4-bromo-N-ethyl-3-fluorobenzamide
• CAS No: 1251351-08-2
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 2760631
• PubChem ID: 48474123
• Update Time: 2025-11-06

4-bromo-N-ethyl-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-ethyl-3-fluorobenzamide
• CS-0210092
• DB-167554
• DTXSID10677727
• BS-19659
• AKOS010971516
• Benzamide, 4-bromo-N-ethyl-3-fluoro-
• 1251351-08-2
• SB77131

• Inchi： 1S/C9H9BrFNO/c1-2-12-9(13)6-3-4-7(10)8(11)5-6/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： RANSMOUZDHCGGN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(NCC)=O

Computed Properties

• Exact Mass: 244.98500
• Monoisotopic Mass: 244.98515Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 32.59000
• LogP: 2.91270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-N-ethyl-3-fluorobenzamide

Professional Introduction to 4-bromo-N-ethyl-3-fluorobenzamide (CAS No. 1251351-08-2)

4-bromo-N-ethyl-3-fluorobenzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1251351-08-2, this compound represents a critical intermediate in the synthesis of various biologically active molecules. Its unique structural features, including a bromine substituent and a fluorine atom on the benzamide backbone, make it a versatile building block for drug development.

The< strong>N-ethyl group in its molecular structure contributes to the compound's overall lipophilicity, which is often an essential factor in determining its pharmacokinetic properties. This characteristic is particularly relevant in the design of small-molecule drugs that require efficient absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of both bromine and fluorine atoms also enhances its reactivity, making it a valuable precursor for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

In recent years, the demand for< strong>4-bromo-N-ethyl-3-fluorobenzamide has surged due to its applications in the development of novel therapeutic agents. One of the most promising areas of research involves its use in the synthesis of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on tyrosine kinases, thereby blocking aberrant signaling pathways that contribute to tumor growth and progression.

Moreover, the< strong>fluorine-containing moiety in< strong>4-bromo-N-ethyl-3-fluorobenzamide has been shown to improve metabolic stability and binding affinity in drug candidates. Fluorine atoms are frequently incorporated into pharmaceuticals because they can modulate electronic properties, enhance binding interactions with biological targets, and increase resistance to enzymatic degradation. These attributes have made this compound a preferred choice for medicinal chemists seeking to optimize their lead compounds.

The< strong>bromine substituent further enhances the utility of< strong>4-bromo-N-ethyl-3-fluorobenzamide as a synthetic intermediate. Bromine is known for its reactivity in various organic transformations, including halogen-metal exchange reactions and palladium-catalyzed cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures, enabling the creation of diverse pharmacophores with tailored biological activities.

Recent advancements in computational chemistry have also highlighted the importance of< strong>4-bromo-N-ethyl-3-fluorobenzamide in virtual screening campaigns. Molecular modeling studies have identified its potential as a scaffold for developing drugs targeting protein-protein interactions (PPIs), which are implicated in numerous diseases but are challenging to address with traditional small-molecule inhibitors. The structural features of this compound allow for precise tuning of binding pockets, making it an attractive candidate for designing PPI modulators.

In addition to its role in anticancer research, 4-bromo-N-ethyl-3-fluorobenzamide has been explored in the development of antimicrobial agents. The increasing prevalence of drug-resistant pathogens necessitates innovative strategies for combating infections. The compound's ability to undergo further derivatization has led to the synthesis of novel antibiotics with enhanced efficacy against Gram-negative bacteria. These findings underscore its significance as a versatile tool in antimicrobial drug discovery.

The synthesis of< strong>4-bromo-N-ethyl-3-fluorobenzamide typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have been employed to improve yield and purity while minimizing environmental impact. These green chemistry approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

The pharmacological profile of derivatives derived from< strong>4-bromo-N-ethyl-3-fluorobenzamide continues to be an area of active investigation. Preclinical studies have revealed promising results regarding their potential therapeutic applications across multiple disease indications. For example, derivatives exhibiting inhibitory activity against certain enzymes involved in neurodegenerative disorders have shown neuroprotective effects in animal models. Such findings highlight the compound's broad applicability in addressing unmet medical needs.

The industrial production and supply chain for< strong>4-bromo-N-ethyl-3-fluorobenzamide< strong>CAS No. 1251351-08-2< strong>> are well-established due to its importance as an intermediate chemical.
Its availability ensures that researchers can efficiently conduct experiments without significant delays or complications related to sourcing raw materials.
This reliability is crucial for maintaining productivity and accelerating innovation within pharmaceutical research laboratories.
Furthermore
, stringent quality control measures are implemented throughout manufacturing processes
to guarantee consistency
and purity
of final products.
These measures adhere
to international standards
ensuring compliance with regulatory requirements.
The versatility
of> 4-bromo-N-et hyl -3 -fluoro benz amide> lies not only
in its structural features but also
in its adaptability across different chemical transformations.
Its reactivity allows chemists
to explore diverse synthetic pathways leading
to novel derivatives with tailored biological activities.
In conclusion> 4 -bromo -N -ethyl -3 -fluoro benz amide (CAS No . 1251351 -08 -2)> represents a cornerstone molecule
in modern pharmaceutical chemistry . Its unique properties make it indispensable for drug discovery efforts aimed at treating various diseases . As research progresses
and new therapeutic targets emerge ,this compound will undoubtedly continue to play a pivotal role in advancing medicinal science . The ongoing exploration of its derivatives promises exciting developments that could revolutionize patient care .